Cas no 153474-35-2 (Propanoic-13C3 Acid)

Propanoic-13C3 Acid Properties

Names and Identifiers

• propanoic acid
• Propanoic acid-13C3
• PROPIONIC ACID (13C3)
• [13C3]-Propanoic Acid
• 153474-35-2
• J-009021
• [U-13C3]Propionate; Propionic acid-13C3
• DTXSID20432142
• Propionic acid-13C3, 99 atom % 13C
• Propanoic-13C3 Acid
• Propionic Acid (13C3, 99%)
• (1,2,3-13C3)propanoic acid
• Propionic acid-13C3
• +Expand

• InChIKey： XBDQKXXYIPTUBI-VMIGTVKRSA-N
• Inchi： InChI=1S/C3H6O2/c1-2-3(4)5/h2H2,1H3,(H,4,5)/i1+1,2+1,3+1
• SMILES： CCC(=O)O

Computed Properties

• Exact Mass: 77.046843936g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 77.046843936g/mol
• Heavy Atom Count: 5
• Complexity: 40.2
• Isotope Atom Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 141 °C(lit.)
• Melting Point: -24--23 °C(lit.)
• Flash Point: 125 °F
• Density: 1.024 g/mL at 25 °C